Cas no 1894747-48-8 (3-(3-ethylphenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(3-ethylphenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1894747-48-8
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5869831
• PubChem ID: 117309051
• Update Time: 2025-10-29

3-(3-ethylphenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylphenyl)-1,2-oxazole-5-carboxylic acid
• 1894747-48-8
• EN300-1753887

• Inchi： 1S/C12H11NO3/c1-2-8-4-3-5-9(6-8)10-7-11(12(14)15)16-13-10/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： DJGGILDYUWZOSE-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2=CC=CC(=C2)CC)=N1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(3-ethylphenyl)-1,2-oxazole-5-carboxylic acid

Recent Advances in the Study of 3-(3-Ethylphenyl)-1,2-oxazole-5-carboxylic Acid (CAS: 1894747-48-8)

3-(3-Ethylphenyl)-1,2-oxazole-5-carboxylic acid (CAS: 1894747-48-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's structural features, including the oxazole ring and carboxylic acid moiety, make it a versatile scaffold for medicinal chemistry. Oxazole derivatives are known for their diverse pharmacological activities, ranging from antimicrobial to antitumor effects. Recent research has focused on optimizing the synthesis of 3-(3-ethylphenyl)-1,2-oxazole-5-carboxylic acid to improve yield and purity, which are critical for its application in high-throughput screening and drug development. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to achieve these goals.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as an inhibitor of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The study demonstrated that 3-(3-ethylphenyl)-1,2-oxazole-5-carboxylic acid exhibited selective COX-2 inhibition with an IC50 value of 0.8 μM, suggesting its promise as a lead compound for developing new anti-inflammatory drugs. Molecular docking studies further revealed that the compound binds to the active site of COX-2 through hydrogen bonding and hydrophobic interactions, providing insights for structure-activity relationship (SAR) optimization.

Another significant development involves the compound's application in cancer research. A recent preprint on bioRxiv reported that derivatives of 3-(3-ethylphenyl)-1,2-oxazole-5-carboxylic acid showed potent inhibitory activity against the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The lead compound in this series induced apoptosis in breast cancer cell lines (MCF-7 and MDA-MB-231) at low micromolar concentrations, with minimal toxicity to normal cells. These findings underscore the compound's potential as a scaffold for designing targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 3-(3-ethylphenyl)-1,2-oxazole-5-carboxylic acid-based therapeutics. Issues such as poor solubility and metabolic stability need to be addressed through further medicinal chemistry optimization. Recent efforts have focused on prodrug strategies and nanoparticle-based delivery systems to enhance the compound's pharmacokinetic properties. For instance, a 2024 study in Advanced Drug Delivery Reviews highlighted the successful encapsulation of the compound in polymeric nanoparticles, which improved its bioavailability and tumor accumulation in preclinical models.

In conclusion, 3-(3-ethylphenyl)-1,2-oxazole-5-carboxylic acid (CAS: 1894747-48-8) represents a promising scaffold for drug discovery, with demonstrated activities in inflammation and cancer. Ongoing research aims to overcome its limitations and explore its full therapeutic potential. Future directions may include combinatorial chemistry approaches to generate diverse libraries of derivatives and in vivo studies to validate efficacy and safety. The compound's versatility and bioactive profile position it as a valuable tool for advancing chemical biology and medicinal chemistry research.